Cas no 866725-60-2 (2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide
• CAS No: 866725-60-2
• MF: C₂₅H₂₁ClN₂O₄S
• MW: 480.963244199753
• CID: 5779023
• PubChem ID: 2136712
• Update Time: 2025-06-08

2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 866725-60-2
• 2-(6-chloro-4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl)-N-(2,5-dimethylphenyl)acetamide
• F1604-0363
• 2-[3-(benzenesulfonyl)-6-chloro-4-oxoquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
• 2-[3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl]-N-(2,5-dimethylphenyl)acetamide
• AKOS001822990
• 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide

• Inchi： 1S/C25H21ClN2O4S/c1-16-8-9-17(2)21(12-16)27-24(29)15-28-14-23(33(31,32)19-6-4-3-5-7-19)25(30)20-13-18(26)10-11-22(20)28/h3-14H,15H2,1-2H3,(H,27,29)
• InChI Key： XAUWJZNQCHLYMT-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C(=CN2CC(NC1C=C(C)C=CC=1C)=O)S(C1C=CC=CC=1)(=O)=O)=O

Computed Properties

• Exact Mass: 480.0910560g/mol
• Monoisotopic Mass: 480.0910560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 877
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 91.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide

2-3-(Benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide: A Comprehensive Overview of Its Properties and Applications

The compound 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide (CAS No. 866725-60-2) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. This molecule, characterized by its complex structure and unique functional groups, has garnered attention for its potential applications in drug discovery and development. In this article, we delve into its molecular properties, synthesis pathways, and emerging relevance in contemporary scientific discourse.

The benzenesulfonyl and dihydroquinolin moieties in this compound are particularly noteworthy, as they contribute to its distinct chemical behavior and biological activity. Researchers have explored its interactions with various biological targets, making it a subject of interest in the development of novel therapeutic agents. The presence of the chloro and acetamide groups further enhances its reactivity, enabling diverse synthetic modifications.

In recent years, the scientific community has shown growing interest in quinoline derivatives due to their broad-spectrum biological activities. Compounds like 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide are often studied for their potential anti-inflammatory, antimicrobial, and anticancer properties. This aligns with current trends in drug discovery, where researchers are increasingly focusing on multi-target therapies and precision medicine.

The synthesis of this compound typically involves multi-step organic reactions, including sulfonylation, acylation, and cyclization processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and structural integrity. These methodologies are critical for maintaining the compound's efficacy in research applications, particularly in high-throughput screening and structure-activity relationship (SAR) studies.

From an industrial perspective, the demand for specialty chemicals like 866725-60-2 is driven by their utility in pharmaceutical intermediates and biochemical probes. Companies engaged in contract research organizations (CROs) and drug development often seek such compounds to accelerate their R&D pipelines. Moreover, the rise of computational chemistry and AI-driven drug design has further amplified the importance of structurally diverse molecules like this one.

Environmental and regulatory considerations also play a role in the compound's usage. While it is not classified as a hazardous material, proper handling and disposal protocols are essential to ensure safety in laboratory settings. Researchers are encouraged to adhere to Good Laboratory Practices (GLP) and green chemistry principles to minimize environmental impact.

In conclusion, 2-3-(benzenesulfonyl)-6-chloro-4-oxo-1,4-dihydroquinolin-1-yl-N-(2,5-dimethylphenyl)acetamide represents a fascinating area of study in modern chemistry and pharmacology. Its intricate structure and versatile applications make it a valuable asset for scientists exploring new frontiers in drug discovery and molecular biology. As research continues to evolve, this compound is likely to remain a key player in the development of next-generation therapeutics.